Cas no 1806058-44-5 (Methyl 6-bromo-3-chloromethyl-2-cyanobenzoate)

• Product Name: Methyl 6-bromo-3-chloromethyl-2-cyanobenzoate
• CAS No: 1806058-44-5
• MF: C₁₀H₇BrClNO₂
• MW: 288.525080919266
• CID: 4954633
• Update Time: 2025-06-23

Methyl 6-bromo-3-chloromethyl-2-cyanobenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 6-bromo-3-chloromethyl-2-cyanobenzoate

• Inchi： 1S/C10H7BrClNO2/c1-15-10(14)9-7(5-13)6(4-12)2-3-8(9)11/h2-3H,4H2,1H3
• InChI Key： WKLKXEBENICXLK-UHFFFAOYSA-N
• SMILES： BrC1C=CC(CCl)=C(C#N)C=1C(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 288
• XLogP3: 2.6
• Topological Polar Surface Area: 50.1

Additional information on Methyl 6-bromo-3-chloromethyl-2-cyanobenzoate

Methyl 6-bromo-3-chloromethyl-2-cyanobenzoate (CAS No. 1806058-44-5): A Key Intermediate in Modern Pharmaceutical Synthesis

Methyl 6-bromo-3-chloromethyl-2-cyanobenzoate (CAS No. 1806058-44-5) is a highly versatile and significant compound in the realm of pharmaceutical chemistry. Its unique structural features, characterized by the presence of both bromo and chloro substituents along with a cyano group, make it an invaluable intermediate in the synthesis of various bioactive molecules. This compound has garnered considerable attention in recent years due to its role in the development of novel therapeutic agents targeting a wide range of diseases.

The structural motif of Methyl 6-bromo-3-chloromethyl-2-cyanobenzoate consists of a benzoate backbone, which is a common scaffold in many pharmacologically active compounds. The bromo and chloro substituents at the 6th and 3rd positions, respectively, provide reactive sites for further functionalization, enabling chemists to tailor the molecule for specific biological activities. The cyano group at the 2nd position adds another layer of reactivity, making it possible to engage in various chemical transformations such as nucleophilic addition and condensation reactions.

In recent years, there has been a surge in research focusing on the development of small-molecule inhibitors for kinases and other enzymes involved in cancer progression. Methyl 6-bromo-3-chloromethyl-2-cyanobenzoate has emerged as a key building block in this endeavor. Its ability to undergo cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, allows for the introduction of aryl or heteroaryl groups at strategic positions within the molecule. This flexibility has been exploited to design inhibitors that can selectively target overexpressed kinases in tumor cells.

One notable application of Methyl 6-bromo-3-chloromethyl-2-cyanobenzoate is in the synthesis of benzodiazepine derivatives. These compounds are known for their anxiolytic and sedative properties and have been widely used in the treatment of anxiety disorders. Researchers have leveraged the reactivity of this intermediate to introduce various substituents that modulate receptor binding affinity and pharmacokinetic profiles. The bromo and chloro groups serve as anchors for palladium-catalyzed cross-coupling reactions, enabling the construction of complex benzodiazepine structures with high precision.

The cyano group in Methyl 6-bromo-3-chloromethyl-2-cyanobenzoate also plays a crucial role in its utility as a pharmaceutical intermediate. It can be converted into carboxylic acids or amides through hydrolysis or reduction, respectively, providing access to a diverse array of functional groups essential for drug design. This adaptability has made it a preferred choice for medicinal chemists seeking to develop novel therapeutics with tailored biological activities.

Advances in computational chemistry have further enhanced the synthetic potential of Methyl 6-bromo-3-chloromethyl-2-cyanobenzoate. Molecular modeling studies have identified optimal reaction conditions for various transformations, allowing researchers to predict outcomes with greater accuracy. This has led to more efficient synthetic routes and reduced experimental trial-and-error, significantly accelerating the drug discovery process.

The growing interest in green chemistry principles has also influenced the use of Methyl 6-bromo-3-chloromethyl-2-cyanobenzoate. Researchers are increasingly exploring solvent-free reactions and catalytic methods that minimize waste generation and energy consumption. These efforts align with global initiatives to promote sustainable pharmaceutical manufacturing practices.

In conclusion, Methyl 6-bromo-3-chloromethyl-2-cyanobenzoate (CAS No. 1806058-44-5) is a cornerstone compound in modern pharmaceutical synthesis. Its unique structural features and reactivity make it indispensable for developing novel therapeutic agents across multiple therapeutic areas. As research continues to evolve, this compound will undoubtedly remain at the forefront of drug discovery efforts, driving innovation and improving patient care.